Cas no 6938-88-1 ((2s,5r)-1,4-dioxane-2,5-dicarboxylic Acid)

• Product Name: (2s,5r)-1,4-dioxane-2,5-dicarboxylic Acid
• CAS No: 6938-88-1
• MF: C₆H₈O₆
• MW: 176.124122619629
• CID: 1736632
• PubChem ID: 243604
• Update Time: 2025-04-21

(2s,5r)-1,4-dioxane-2,5-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2s,5r)-1,4-dioxane-2,5-dicarboxylic Acid
• (2r,5s)-1,4-dioxane-2,5-dicarboxylic acid
• NSC53695
• SureCN8071886
• trans-[1,4]dioxane-2,5-dicarboxylic acid
• KST-1A8382
• AR-1A3047
• AC1Q5R5A
• CTK5C9645
• AC1L6BXA
• trans-[1,4]Dioxan-2,5-dicarbonsaeure
• trans-1,4-dioxane-2,5-dicarboxylic acid
• (2r,5s)-1,4-dioxane-2,5-dicarboxylic acid; NSC53695; SureCN8071886; trans-[1,4]dioxane-2,5-dicarboxylic acid; KST-1A8382; AR-1A3047; AC1Q5R5A; CTK5C9645; AC1L6BXA; trans-[1,4]Dioxan-2,5-dicarbonsaeure; trans-1,4-dioxane-2,5-dicarboxylic acid;
• NSC-53695
• EN300-7439026
• SCHEMBL8071886
• 6938-88-1
• DTXSID90287964
• (2R,4-dioxane-2,5-dicarboxylic acid

• Inchi： 1S/C6H8O6/c7-5(8)3-1-11-4(2-12-3)6(9)10/h3-4H,1-2H2,(H,7,8)(H,9,10)/t3-,4+
• InChI Key： JZKLSONINQGNTI-ZXZARUISSA-N
• SMILES： O1C[C@@H](C(=O)O)OC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 176.03204
• Monoisotopic Mass: 176.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.558
• Boiling Point: 458.1°C at 760 mmHg
• Flash Point: 198.8°C
• Refractive Index: 1.511
• PSA: 93.06
• LogP: -1.06040